Cas no 2228139-80-6 (5-(2,3-dihydro-1H-inden-1-yl)-1,3-oxazolidin-2-one)

• Product Name: 5-(2,3-dihydro-1H-inden-1-yl)-1,3-oxazolidin-2-one
• CAS No: 2228139-80-6
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 6259251
• PubChem ID: 151010265
• Update Time: 2025-05-20

5-(2,3-dihydro-1H-inden-1-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(2,3-dihydro-1H-inden-1-yl)-1,3-oxazolidin-2-one
• EN300-1746090
• 2228139-80-6

• Inchi： 1S/C12H13NO2/c14-12-13-7-11(15-12)10-6-5-8-3-1-2-4-9(8)10/h1-4,10-11H,5-7H2,(H,13,14)
• InChI Key： LVYAZYKQFRZXJX-UHFFFAOYSA-N
• SMILES： O1C(NCC1C1C2C=CC=CC=2CC1)=O

Computed Properties

• Exact Mass: 203.094628657g/mol
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.3Ų

Additional information on 5-(2,3-dihydro-1H-inden-1-yl)-1,3-oxazolidin-2-one

Exploring the Properties and Applications of 5-(2,3-dihydro-1H-inden-1-yl)-1,3-oxazolidin-2-one (CAS No. 2228139-80-6)

In the realm of organic chemistry and pharmaceutical research, 5-(2,3-dihydro-1H-inden-1-yl)-1,3-oxazolidin-2-one (CAS No. 2228139-80-6) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its oxazolidinone core and indenyl moiety, represents a promising scaffold for drug discovery and material science. Researchers are increasingly focusing on its synthesis, reactivity, and biological activity, making it a subject of interest in both academic and industrial settings.

The oxazolidinone group, a key component of this molecule, is widely recognized for its role in medicinal chemistry. Compounds containing this functional group often exhibit antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of the 2,3-dihydro-1H-inden-1-yl substituent further enhances the molecule's versatility, potentially influencing its pharmacokinetic profile and binding affinity to biological targets. Recent studies have explored its potential as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted therapy development.

From a synthetic perspective, 5-(2,3-dihydro-1H-inden-1-yl)-1,3-oxazolidin-2-one offers intriguing challenges and opportunities. Its preparation typically involves multi-step organic transformations, including cyclization reactions and stereoselective synthesis. The compound's chiral centers make it particularly interesting for asymmetric synthesis applications, a hot topic in modern organic chemistry. Researchers are investigating novel catalytic systems to optimize its production, reflecting the growing demand for green chemistry approaches in pharmaceutical manufacturing.

The physicochemical properties of CAS No. 2228139-80-6 have become a focus area for formulation scientists. Its solubility profile, stability under various conditions, and potential polymorphic forms are critical considerations for drug development. These characteristics directly relate to current industry concerns about bioavailability enhancement and drug delivery systems. Computational chemistry approaches, including molecular docking and QSAR modeling, are being employed to predict its behavior and interactions, addressing the pharmaceutical industry's need for faster, more efficient drug discovery processes.

In material science applications, the inden-oxazolidinone hybrid structure presents interesting possibilities. The rigid indenyl group combined with the polar oxazolidinone ring could contribute to novel polymer properties or liquid crystal behaviors. This aligns with current research trends in smart materials and functional organic compounds. The compound's potential as a building block for advanced materials is being explored in academic laboratories worldwide, particularly in the context of organic electronics and supramolecular chemistry.

Analytical characterization of 5-(2,3-dihydro-1H-inden-1-yl)-1,3-oxazolidin-2-one employs sophisticated techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for quality control in pharmaceutical production and for understanding the compound's three-dimensional structure. The growing importance of analytical method validation in regulatory compliance makes these studies particularly relevant to current industry practices.

Environmental and safety considerations regarding CAS No. 2228139-80-6 follow standard pharmaceutical industry protocols. While not classified as hazardous, proper handling procedures are maintained according to Good Manufacturing Practice (GMP) guidelines. The compound's environmental fate and biodegradation pathways are subjects of ongoing investigation, reflecting the chemical industry's increasing focus on sustainability and green chemistry principles.

Patent literature reveals growing interest in 5-(2,3-dihydro-1H-inden-1-yl)-1,3-oxazolidin-2-one and its derivatives, particularly in therapeutic applications. Several patent filings describe its use as an intermediate or active ingredient, highlighting its potential in addressing unmet medical needs. This intellectual property activity corresponds with current pharmaceutical industry trends toward novel chemical entities and targeted molecular therapies.

The commercial availability of 2228139-80-6 through specialty chemical suppliers facilitates research across multiple disciplines. Its pricing and scalability are frequent topics of discussion among medicinal chemists and process engineers, especially in the context of cost-effective drug development. The compound's role in high-throughput screening libraries and its potential as a pharmacophore in drug design continue to be areas of active investigation.

Future research directions for 5-(2,3-dihydro-1H-inden-1-yl)-1,3-oxazolidin-2-one may include exploring its biological activities more comprehensively, optimizing its synthetic routes, and investigating its potential in combination therapies. The compound's unique structure positions it well for continued study in the evolving landscapes of precision medicine and personalized therapeutics. As analytical techniques advance and biological screening methods become more sophisticated, our understanding of this interesting molecule will undoubtedly expand.